Cas no 685902-47-0 (tert-butyl 5-cyanonaphthalen-2-ylcarbamate)
685902-47-0 structure
Product Name:tert-butyl 5-cyanonaphthalen-2-ylcarbamate
CAS No:685902-47-0
MF:C16H16N2O2
MW:268.310443878174
CID:971447
PubChem ID:53432537
Update Time:2025-04-19
tert-butyl 5-cyanonaphthalen-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-cyanonaphthalen-2-ylcarbamate
- TERT-BUTYL (5-CYANO-2-NAPHTHYL)CARBAMATE
- tert-butyl N-(5-cyanonaphthalen-2-yl)carbamate
- (5-cyanonaphthalen-2-yl)carbamic acid tert-butyl ester
- Carbamic acid, (5-cyano-2-naphthalenyl)-, 1,1-dimethylethyl ester (9CI)
- SCHEMBL14503720
- 685902-47-0
- DTXSID40700557
- tert-Butyl (5-cyanonaphthalen-2-yl)carbamate
- DB-266776
- TERT-BUTYL(5-CYANO-2-NAPHTHYL)CARBAMATE
-
- Inchi: 1S/C16H16N2O2/c1-16(2,3)20-15(19)18-13-7-8-14-11(9-13)5-4-6-12(14)10-17/h4-9H,1-3H3,(H,18,19)
- InChI Key: PVTKPUIVOZEIPL-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC2C(C#N)=CC=CC=2C=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.12100
- Monoisotopic Mass: 268.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- PSA: 62.12000
- LogP: 4.13148
tert-butyl 5-cyanonaphthalen-2-ylcarbamate Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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